![molecular formula C17H24O3 B1360706 7-(4-t-Butylphenyl)-7-oxoheptanoic acid CAS No. 898791-45-2](/img/structure/B1360706.png)
7-(4-t-Butylphenyl)-7-oxoheptanoic acid
Overview
Description
7-(4-t-Butylphenyl)-7-oxoheptanoic acid (7-BPA) is a synthetic organic compound with a wide range of applications in research and industry. It is a derivative of the heptanoic acid, which is an unsaturated fatty acid found in animal and plant fats. 7-BPA has been used in various scientific and industrial processes, including synthesis of other organic compounds, as a reagent for organic transformations, and as a catalyst for organic reactions. In addition, 7-BPA has been used in the study of biochemical and physiological effects, as well as in the study of drug metabolism and pharmacokinetics.
Scientific Research Applications
Synthesis of Organic Compounds : Methyl 7-Oxoheptanoate, a compound closely related to 7-(4-t-Butylphenyl)-7-oxoheptanoic acid, has been used in the synthesis of several organic compounds, including key intermediates for prostaglandin preparation (Ballini & Petrini, 1984).
Formation of Organic Salts : Research involving organic salts has highlighted the importance of hydrogen bonding in the formation of crystalline structures. These studies involve compounds with structural similarities to this compound (Jin et al., 2014).
Biotransformation by Microorganisms : A study on the aerobic biotransformation of alkyl branched aromatic alkanoic acids, including t-butylphenyl derivatives, by a new isolate of Mycobacterium, revealed insights into the degradation of complex carboxylic acids. This research could have implications for environmental bioremediation (Johnson et al., 2012).
Synthesis of Pharmacologically Active Compounds : The synthesis of Crebinostat, an inhibitor of histone deacetylases, involved the use of 7-hydrazinyl-N-hydroxy-7-oxoheptanamide, a compound structurally related to this compound. This highlights its potential role in the development of therapeutic agents (Zhang et al., 2018).
Antiproliferative Activity in Cancer Research : A study on the synthesis and antiproliferative activity of combretastatin derivatives noted the moderate cytotoxicity of compounds structurally related to 7-oxoheptanoic acid against human epithelial lung carcinoma cells. This suggests potential applications in cancer research (Nurieva et al., 2015).
Research in Natural Products and Endophytes : The isolation of p-aminoacetophenonic acids from a mangrove endophyte, which includes compounds structurally similar to this compound, illustrates the compound's relevance in natural product research and potential pharmaceutical applications (Guan et al., 2005).
Properties
IUPAC Name |
7-(4-tert-butylphenyl)-7-oxoheptanoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O3/c1-17(2,3)14-11-9-13(10-12-14)15(18)7-5-4-6-8-16(19)20/h9-12H,4-8H2,1-3H3,(H,19,20) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WADGTQNUTOISTD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)CCCCCC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10645426 | |
Record name | 7-(4-tert-Butylphenyl)-7-oxoheptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10645426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
276.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898791-45-2 | |
Record name | 4-(1,1-Dimethylethyl)-ζ-oxobenzeneheptanoic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=898791-45-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 7-(4-tert-Butylphenyl)-7-oxoheptanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10645426 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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